(3S,5aS,6S,7R,9aS)-6-[2-[(1S,3aS,5R,8aS)-1-hydroxy-1,4,4,6-tetramethyl-2,3,3a,5,8,8a-hexahydroazulen-5-yl]ethyl]-2,2,5a,7-tetramethyl-4,5,6,8,9,9a-hexahydro-3H-benzo[b]oxepine-3,7-diol

• Molecular Formula: C30H52O4
• Molecular Weight: 476.7 g/mol
• IUPAC Name: (3S,5aS,6S,7R,9aS)-6-[2-[(1S,3aS,5R,8aS)-1-hydroxy-1,4,4,6-tetramethyl-2,3,3a,5,8,8a-hexahydroazulen-5-yl]ethyl]-2,2,5a,7-tetramethyl-4,5,6,8,9,9a-hexahydro-3H-benzo[b]oxepine-3,7-diol
• InChI: InChI=1S/C30H52O4/c1-19-9-10-22-21(13-17-29(22,7)32)26(2,3)20(19)11-12-23-28(6)16-14-24(31)27(4,5)34-25(28)15-18-30(23,8)33/h9,20-25,31-33H,10-18H2,1-8H3/t20-,21+,22+,23+,24+,25+,28+,29+,30-/m1/s1
• InChI Key: LVWWPNAIMBYRKG-RSNOKGJTSA-N
• Isomeric SMILES: CC1=CC[C@H]2[C@H](CC[C@]2(C)O)C([C@@H]1CC[C@H]3[C@@]4(CC[C@@H](C(O[C@H]4CC[C@@]3(C)O)(C)C)O)C)(C)C
• Canonical SMILES: CC1=CCC2C(CCC2(C)O)C(C1CCC3C4(CCC(C(OC4CCC3(C)O)(C)C)O)C)(C)C
• Synonyms: sipholenol A

Description

(3S,5aS,6S,7R,9aS)-6-[2-[(1S,3aS,5R,8aS)-1-hydroxy-1,4,4,6-tetramethyl-2,3,3a,5,8,8a-hexahydroazulen-5-yl]ethyl]-2,2,5a,7-tetramethyl-4,5,6,8,9,9a-hexahydro-3H-benzo[b]oxepine-3,7-diol is a natural product found in Callyspongia siphonella and Ovabunda biseriata with data available.

Scientific Research Applications

• Enantioselective Synthesis and Metabolite Formation :

  • A study demonstrated the enantioselective synthesis of metabolites of a vasopressin V2 receptor antagonist, highlighting the importance of chiral synthesis in drug discovery (Matsubara et al., 2000).

• Anticholinesterase Activities :

  • Research on compounds with structures like tetrahydrofurobenzofurans and dihydromethanobenzodioxepines showed significant inhibitory activities against human acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are important in Alzheimer's disease research (Luo et al., 2005).

• Synthesis of Complex Heterocyclic Structures :

  • The synthesis of novel heterocyclic structures using complex organic molecules is vital in pharmaceutical research, as demonstrated by a study on synthesizing dihydromethanobenzodioxepines (Luo et al., 2005).

• Chemical Rearrangements and Ring Expansions :

  • Research into the reactivity of complex organic compounds towards ring annulation or expansion under different conditions can lead to the discovery of new molecules with potential therapeutic applications (Carvalho et al., 2013).